Cas no 88061-66-9 (methyl (2R)-2-(methylamino)propanoate)

• Product Name: methyl (2R)-2-(methylamino)propanoate
• CAS No: 88061-66-9
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 709161
• PubChem ID: 13850986
• Update Time: 2025-07-25

methyl (2R)-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-methyl-,methyl ester
• D-Alanine, N-methyl-, methyl ester (9CI)
• methyl (2R)-2-(methylamino)propanoate
• SCHEMBL801212
• methyl(2R)-2-(methylamino)propanoate
• EN300-150164
• Methyl (R)-2-(methylamino)propanoate
• DTXSID201304126
• AKOS026727059
• n-methyl-d-alanine methyl ester
• 88061-66-9
• PQIUHUKRJAOTLS-SCSAIBSYSA-N

• MDL： MFCD19216554
• Inchi： 1S/C5H11NO2/c1-4(6-2)5(7)8-3/h4,6H,1-3H3/t4-/m1/s1
• InChI Key： PQIUHUKRJAOTLS-SCSAIBSYSA-N
• SMILES： O(C)C([C@@H](C)NC)=O

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2R)-2-(methylamino)propanoate

Introduction to Methyl (2R)-2-(methylamino)propanoate (CAS No. 88061-66-9)

Methyl (2R)-2-(methylamino)propanoate, a compound with the chemical identifier CAS No. 88061-66-9, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, also known as methyl (2R)-2-(methylamino)propanoate, has garnered attention due to its unique structural properties and potential applications in drug development and synthetic biology.

The molecular structure of methyl (2R)-2-(methylamino)propanoate consists of a propanoate ester group linked to a secondary amine. The stereochemistry at the chiral center, specifically the (2R) configuration, plays a crucial role in its biological activity and interactions with enzymes and receptors. This stereochemical specificity is a key consideration in the design and optimization of pharmaceutical agents, where the correct configuration can significantly influence efficacy and safety.

In recent years, there has been growing interest in the development of chiral auxiliaries and catalysts that can facilitate the synthesis of enantiomerically pure compounds like methyl (2R)-2-(methylamino)propanoate. The compound's utility as a building block in asymmetric synthesis has been explored in various research studies. For instance, it has been utilized in the preparation of complex molecules with potential therapeutic applications, including those targeting neurological disorders and inflammatory conditions.

One of the most compelling aspects of methyl (2R)-2-(methylamino)propanoate is its role in the synthesis of bioactive peptides and peptidomimetics. The compound's structural features make it an excellent candidate for mimicking natural amino acids, which can lead to the development of novel drugs with improved pharmacokinetic properties. Recent studies have demonstrated its use in creating peptidomimetics that exhibit enhanced stability and bioavailability, making them more effective in clinical settings.

The pharmaceutical industry has also shown interest in methyl (2R)-2-(methylamino)propanoate for its potential as an intermediate in the synthesis of small-molecule drugs. Its versatile structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For example, it has been used in the development of kinase inhibitors, which are critical in treating cancers and other chronic diseases. The ability to fine-tune its chemical characteristics makes it a valuable tool in medicinal chemistry.

Another area where methyl (2R)-2-(methylamino)propanoate has found utility is in synthetic biology. The compound's ability to serve as a precursor for more complex molecules has made it an attractive candidate for metabolic engineering applications. By incorporating this compound into microbial pathways, researchers aim to produce novel compounds with therapeutic potential. This approach aligns with the growing trend towards green chemistry and sustainable drug production methods.

Advances in computational chemistry have further enhanced the understanding of methyl (2R)-2-(methylamino)propanoate's reactivity and interactions. Molecular modeling studies have provided insights into how this compound behaves within biological systems, aiding in the design of more effective drugs. These computational techniques are particularly valuable for predicting how modifications to its structure will affect its biological activity, allowing for more targeted drug development.

The synthesis of methyl (2R)-2-(methylamino)propanoate itself is another area of active research. Chemists have developed various synthetic routes that optimize yield and purity while minimizing side reactions. These methods often involve asymmetric hydrogenation or enzymatic resolution techniques, which are essential for producing enantiomerically pure compounds like this one. The development of efficient synthetic strategies is crucial for scaling up production and making this compound more accessible for pharmaceutical applications.

In conclusion, methyl (2R)-2-(methylamino)propanoate is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features, stereochemical specificity, and versatility as a building block make it a valuable asset in drug development and synthetic biology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and creation of novel therapeutic agents.